On the role of the surface oxygen species during A–H (A = C, N, O) bond activation: a density functional theory study†
Chemical Communications Pub Date: 2015-01-05 DOI: 10.1039/C4CC08658A
Abstract
During A–H (A = C, N, O) bond cleavage on O* or OH* pre-covered (111) surfaces, the oxygen species play the role of modifying the reaction energy by changing the species involved in the initial and final states of the reaction.
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